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Formate dehydrogenases (FDHs) are a diverse group of enzymes that catalyze the reversible

oxidation of formate to carbon dioxide.[1][2][3][4] This function is critical in the energy

metabolism of methylotrophic bacteria and yeasts, and in the stress response of plants.[5][6][7]

FDHs are broadly categorized into two main classes: metal-independent and metal-dependent,

each with distinct structural features and catalytic mechanisms.[1][4]

Classification and Structural Overview
Metal-Independent Formate Dehydrogenases:

Typically found in aerobic bacteria, yeasts, fungi, and plants, these enzymes are NAD⁺-

dependent and do not contain any metal ions or prosthetic groups in their active sites.[1][4][7]

They function as homodimers with two independent active sites.[8] The catalytic mechanism

involves a direct hydride transfer from the formate ion to NAD⁺.[4] A well-studied example is the

FDH from the yeast Candida boidinii (CbFDH).[8][9][10][11] Structurally, these enzymes

possess a catalytic domain and a coenzyme-binding domain, often featuring a Rossmann fold

for NAD⁺ binding.

Metal-Dependent Formate Dehydrogenases:

Predominantly found in prokaryotes, these FDHs are complex enzymes containing a

molybdenum (Mo) or tungsten (W) cofactor at their active site.[1][2][12] These enzymes are
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part of the dimethyl sulfoxide (DMSO) reductase family and often contain additional cofactors

like iron-sulfur clusters.[1][12] Their subunit compositions can vary significantly.[1] The active

site metal is coordinated by two molybdopterin guanine dinucleotide (MGD) cofactors, and

either a cysteine or selenocysteine residue.[1][13] The FDH-N from Escherichia coli is a

notable example, which is a membrane-bound complex involved in anaerobic respiration.[1][3]

Quantitative Performance Comparison
The functional characteristics of FDHs from different organisms vary significantly in terms of

their kinetic parameters and stability. Below is a summary of these properties for representative

FDHs.
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Note: Kinetic parameters can vary based on experimental conditions (pH, temperature, buffer

composition).

Logical Workflow for FDH Comparison
The process of comparing formate dehydrogenases from different sources can be

systematically broken down into several key stages, from initial classification to detailed

structural and functional analysis.

Classification

Comparative Analysis
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Metal-Dependent
(e.g., E. coli)

Metal-Independent
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(X-ray Crystallography, Cryo-EM)

Functional Analysis
(Kinetics, Stability)

Quaternary Structure Active Site Architecture
(Metal content, key residues)

Kinetic Parameters
(Km, kcat)

Stability
(Thermal, pH)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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